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Compound of Interest

Compound Name:
potassium;3-ethoxy-3-

oxopropanoate

Cat. No.: B7728038

Get Quote

Part 1: Executive Summary
Monoethyl malonate potassium salt (KEM), also known as potassium ethyl malonate, is a

specialized hemiester salt critical to pharmaceutical process chemistry. Unlike its parent

dicarboxylic acid (malonic acid) or the liquid diester (diethyl malonate), KEM represents a

"masked" enolate equivalent. It exists as a stable, crystalline solid that facilitates the controlled

synthesis of

-keto esters—a structural motif ubiquitous in polyketide antibiotics, statins, and heterocyclic
drug cores.

This guide provides a rigorous analysis of KEM’s physical properties, establishing the link

between its solid-state characteristics and its behavior in high-value organic synthesis. It

addresses the compound’s hygroscopic nature, thermal instability, and solution-phase

dynamics to ensure reproducibility in drug development workflows.

Part 2: Chemical Identity & Structural Analysis
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Before analyzing physical behavior, we must establish the structural baseline. KEM acts as a

nucleophilic building block.

Parameter Specification

IUPAC Name Potassium 3-ethoxy-3-oxopropanoate

Common Synonyms
Potassium ethyl malonate; Monoethyl malonate

potassium salt

CAS Registry Number 6148-64-7

Molecular Formula

Molecular Weight 170.21 g/mol

Structure

Counter-ion
Potassium (

) - confers water solubility and crystallinity

Part 3: Physical Properties Profile
The utility of KEM in the lab is dictated by its physical limitations—specifically its sensitivity to

moisture and heat.

Appearance and State[2]
Form: White to off-white crystalline powder.

Texture: Fine granular structure; tends to clump if exposed to humidity due to hygroscopicity.

Odor: Odorless to faint ester-like smell (indicative of trace hydrolysis).

Thermal Analysis (TGA/DSC)
KEM does not exhibit a clean melting event followed by a liquid phase; rather, it undergoes

thermal decomposition.

Melting/Decomposition Point:194°C – 200°C (dec.)
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Thermal Behavior:

Phase 1 (< 100°C): Loss of surface volatiles/water if not dried.

Phase 2 (~194°C+): Rapid decarboxylation. The crystalline lattice collapses as

is evolved.

Implication: Reactions requiring high temperatures (>150°C) are incompatible with this salt

unless decarboxylation is the intended step.

Solubility and Solution Chemistry
The potassium counter-ion significantly alters the solubility profile compared to the free acid or

diethyl ester.
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Solvent Solubility Rating Process Implication

Water Freely Soluble

High solubility allows for easy

aqueous workups but

necessitates strict exclusion of

water during anhydrous

coupling reactions.

Methanol Slightly Soluble

Can be used for

recrystallization or slurry

transfers.

Acetonitrile Insoluble/Sparingly

Ideal antisolvent; KEM remains

suspended, often requiring

phase transfer catalysts or

cation exchange (e.g., with

) to react.

THF Insoluble

Standard solvent for acylation;

KEM is typically used as a

suspension or converted in situ

to a magnesium salt.

pH (5% aq.) 5.5 – 8.0
Weakly acidic to neutral. Acts

as a buffer in aqueous media.

Hygroscopicity & Stability
Classification:Hygroscopic.[1]

Mechanism: The carboxylate salt moiety avidly coordinates atmospheric water.

Degradation Pathway: Prolonged exposure to moisture leads to hydrolysis of the ethyl ester

group, reverting the compound to malonic acid salts and ethanol.

Storage Requirement: Must be stored under inert atmosphere (Nitrogen/Argon) or in a

desiccator.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7728038?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Part 4: Spectroscopic Characterization
To validate the identity of KEM batches, researchers should look for specific diagnostic signals.

Nuclear Magnetic Resonance ( H NMR)
Solvent:

or DMSO-

1.15 - 1.25 ppm (Triplet, 3H): Methyl group of the ethyl ester (

).

3.10 - 3.20 ppm (Singlet, 2H): The active methylene group (

). Note: This proton is acidic and may exchange/broaden in protic solvents.

4.05 - 4.15 ppm (Quartet, 2H): Methylene of the ethyl ester (

).

Infrared Spectroscopy (FT-IR)
~1735 cm

: Strong Ester Carbonyl (

) stretch.

~1590 - 1620 cm

: Carboxylate anion (

) asymmetric stretch. This dual carbonyl signature distinguishes the hemiester salt from the
diester.

Part 5: Application in Synthesis (The "Why")
The primary value of KEM lies in its ability to undergo C-acylation with acid chlorides to form
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-keto esters without the harsh conditions required for diethyl malonate (which typically needs
NaH/BuLi).

Mechanism: Magnesium-Mediated Acylation
KEM is rarely used as the direct nucleophile. It is typically transmetallated in situ using

Magnesium Chloride (

) and a base (e.g., Triethylamine) to form a neutral Magnesium Malonate complex. This
complex is sufficiently nucleophilic to attack acid chlorides but stable enough to prevent double-
addition.

Visualization: The Masamune-Style Acylation Pathway
The following diagram illustrates the transformation of KEM into a

-keto ester.

Potassium Ethyl Malonate
(Solid Salt)

Magnesium Enolate
Complex (In Situ)

Transmetallation

Acylated Intermediate
(Beta-Keto Diester)

+ Acyl_Cl
C-Acylation

Acid Chloride
(R-COCl)

Beta-Keto Ester
(Target API)

Decarboxylation

MgCl2, Et3N
Solvent: MeCN/THF

Acid Hydrolysis
(-CO2)

Click to download full resolution via product page

Caption: Figure 1: Conversion of Potassium Ethyl Malonate to Beta-Keto Esters via Mg-

Enolate.

Part 6: Handling, Safety & Storage Protocols
Due to the physical characteristics outlined in Part 3, the following protocols are mandatory for

maintaining scientific integrity.
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Handling Workflow
Environment: Weighing should be performed in a humidity-controlled room or a glove box if

the ambient humidity >60%.

Tools: Use anti-static weighing boats (plastic) as the fine powder can carry static charge.

Solvent Addition: When preparing the

complex, add the solid KEM to the solvent before adding the base to ensure proper
suspension.

Storage Decision Tree
The stability of KEM is binary: stable when dry, unstable when wet.

Received KEM Batch

Check Seal Integrity

Seal Intact

Seal Compromised

Store at RT (<30°C)
Desiccator Required

Perform 1H NMR
Check for Ethanol/Hydrolysis

Passes QC Fails QC

Discard/Recrystallize
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Click to download full resolution via product page

Caption: Figure 2: Quality Control and Storage Logic for Hygroscopic KEM Salts.

Safety Data (SDS Summary)
GHS Classification: Skin Irrit. 2 (H315), Eye Irrit. 2A (H319).

PPE: Nitrile gloves, safety glasses, and N95 dust mask (to prevent inhalation of fine

particulates).

First Aid: In case of contact, wash with soap and water.[2][3][4] The compound is not acutely

toxic but is an irritant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. lookchem.com [lookchem.com]

2. chemicalbook.com [chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b7728038/docs?utm_src=pdf-body-img#technical-guide-physical-characteristics-application-profile-of-monoethyl-malonate-potassium-salt
https://www.chemicalbook.com/msds/ethyl-potassium-malonate.pdf
https://www.echemi.com/sds/ethylpotassiummalonate-pid_Rock9774.html
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI2Z2N0bmk5NWRhbGJrcHNidDZnNjdhOWRlaTk1IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lBMDUwXzYxNDgtNjQtN19FdGh5bCBwb3Rhc3NpdW0gbWFsb25hdGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lBMDUwXzYxNDgtNjQtN19FdGh5bCUyMHBvdGFzc2l1bSUyMG1hbG9uYXRlLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--825128ca4cc97468c9c04fba425fce3c7a1501b7/MetaSci_MSIA050_6148-64-7_Ethyl%20potassium%20malonate.pdf
https://www.chemicalbook.com/msds/ethyl-potassium-malonate.pdf
https://www.benchchem.com/product/b7728038?utm_src=pdf-custom-synthesis#bc-rfq
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/msds/ethyl-potassium-malonate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7728038?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. echemi.com [echemi.com]

4. sds.metasci.ca [sds.metasci.ca]

To cite this document: BenchChem. [Technical Guide: Physical Characteristics & Application
Profile of Monoethyl Malonate Potassium Salt]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b7728038/docs#technical-guide-physical-
characteristics-application-profile-of-monoethyl-malonate-potassium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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